Cas no 649748-09-4 ((S)-N-Tert-Butoxycarbonyl Pregabalin)

• Product Name: (S)-N-Tert-Butoxycarbonyl Pregabalin
• CAS No: 649748-09-4
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• MDL: MFCD21247143
• CID: 410124
• PubChem ID: 59729474
• Update Time: 2023-11-22

(S)-N-Tert-Butoxycarbonyl Pregabalin Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-5-methyl-, (3S)-
• (S)-3-(((tert-Butoxycarbonyl)amino)methyl)-5-methylhexanoic acid
• (S)-3-[[(tert-Butyloxycarbonyl)amino]methyl]-5-methylhexanoic acid
• (3S)-3-({[(tert-butoxy)carbonyl]amino}methyl)-5-methylhexanoic acid
• (S)-N-Tert-Butoxycarbonyl Pregabalin

• MDL： MFCD21247143
• Inchi： 1S/C13H25NO4/c1-9(2)6-10(7-11(15)16)8-14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)/t10-/m0/s1
• InChI Key： PYBXMFXUNZVYRB-JTQLQIEISA-N
• SMILES： O(C(NC[C@H](CC(=O)O)CC(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 281
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives